molecular formula C8H12O B6263007 BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers CAS No. 55564-05-1

BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers

Cat. No. B6263007
CAS RN: 55564-05-1
M. Wt: 124.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers is a chemical compound with a bicyclic structure . It has been used in the preparation of a range of tetraaryl-substituted bicyclo[4.2.0]octa-1,5,7-trienes .


Synthesis Analysis

The synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, involves a one-pot procedure starting from terminal aryl alkynes and is catalyzed by a rhodium (I) complex . This synthesis proceeds by a reaction sequence involving head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne . Another method involves the irradiation of cyclohexenones in the presence of 1,1-dimethoxyethylene, which affords mixtures of diastereomeric 7,7-dimethoxybicyclo[4.2.0]octan-2-ones .


Molecular Structure Analysis

The molecular structure of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, is characterized by a bicyclic structure . The structure can be viewed using Java or Javascript .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, include a head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne . The rhodium catalyst employed is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .

Mechanism of Action

The mechanism of action in the synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, involves a rhodium (I) complex as a catalyst . This catalyst is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a Lewis acid catalyst to form a Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride to form a mixture of diastereomers of the corresponding alcohol.", "Step 3: The diastereomers are separated by column chromatography.", "Step 4: The desired diastereomer is oxidized with sodium chlorite in the presence of hydrochloric acid to form the corresponding ketone.", "Step 5: The ketone is treated with sodium hydroxide in ethanol to form the final product, BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers.", "Step 6: The product is purified by recrystallization from diethyl ether and water." ] }

CAS RN

55564-05-1

Product Name

BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers

Molecular Formula

C8H12O

Molecular Weight

124.2

Purity

75

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.